Cas no 89290-20-0 (1,3-Naphthalenedisulfonic acid, 8-[2-[4-[2-(6,8-disulfo-2-naphthalenyl)diazenyl]phenyl]diazenyl]-7-hydroxy-, sodium salt (1:4))

• Product Name: 1,3-Naphthalenedisulfonic acid, 8-[2-[4-[2-(6,8-disulfo-2-naphthalenyl)diazenyl]phenyl]diazenyl]-7-hydroxy-, sodium salt (1:4)
• CAS No: 89290-20-0
• MF: C₂₆H₁₉N₄NaO₁₃S₄
• MW: 746.697832345963
• CID: 605343
• Update Time: 2023-03-28

1,3-Naphthalenedisulfonic acid, 8-[2-[4-[2-(6,8-disulfo-2-naphthalenyl)diazenyl]phenyl]diazenyl]-7-hydroxy-, sodium salt (1:4) Chemical and Physical Properties

Names and Identifiers

• 1,3-Naphthalenedisulfonic acid,8-[[4-[(6,8-disulfo-2-naphthalenyl)azo]phenyl]azo]-7-hydroxy-,tetrasodium salt
• 1,3-Naphthalenedisulfonic acid, 8-[2-[4-[2-(6,8-disulfo-2-naphthalenyl)diazenyl]phenyl]diazenyl]-7-hydroxy-, sodium salt (1:4)

• Inchi： 1S/C26H18N4O13S4.Na.H/c31-22-8-2-15-10-20(45(35,36)37)13-24(47(41,42)43)25(15)26(22)30-28-17-6-4-16(5-7-17)27-29-18-3-1-14-9-19(44(32,33)34)12-23(21(14)11-18)46(38,39)40;;/h1-13,31H,(H,32,33,34)(H,35,36,37)(H,38,39,40)(H,41,42,43);;/b29-27+,30-28+;;
• InChI Key： MLIMYZSAKPKZNY-ZQGAZYNISA-N
• SMILES： N(/C1=C(C=CC2=CC(S(O)(=O)=O)=CC(S(O)(=O)=O)=C12)O)=N\C1C=CC(/N=N/C2C=CC3=CC(S(O)(=O)=O)=CC(S(O)(=O)=O)=C3C=2)=CC=1.[NaH]